Cas no 627086-04-8 (2-Propenenitrile, 3-[(4,4-difluoro-3-oxo-1-butenyl)amino]- (9CI))

• Product Name: 2-Propenenitrile, 3-[(4,4-difluoro-3-oxo-1-butenyl)amino]- (9CI)
• CAS No: 627086-04-8
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• CID: 957373
• PubChem ID: 57358358
• Update Time: 2025-04-19

2-Propenenitrile, 3-[(4,4-difluoro-3-oxo-1-butenyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-[(4,4-difluoro-3-oxo-1-butenyl)amino]- (9CI)
• 3-[(4,4-difluoro-3-oxobut-1-enyl)amino]prop-2-enenitrile
• SCHEMBL4822777
• 2-Propenenitrile, 3-[(4,4-difluoro-3-oxo-1-butenyl)amino]-
• DTXSID00724097
• 3-[(4,4-Difluoro-3-oxobut-1-en-1-yl)amino]prop-2-enenitrile
• DB-270919
• XPQPPDOZFFXVHN-UHFFFAOYSA-N
• 627086-04-8

• Inchi： 1S/C7H6F2N2O/c8-7(9)6(12)2-5-11-4-1-3-10/h1-2,4-5,7,11H
• InChI Key： XPQPPDOZFFXVHN-UHFFFAOYSA-N
• SMILES： FC(C(C=CNC=CC#N)=O)F

Computed Properties

• Exact Mass: 172.04481914g/mol
• Monoisotopic Mass: 172.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 52.9Ų